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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the preparation and storage of

triphenylaluminum solutions, essential reagents in various chemical syntheses. Due to its

reactive nature, proper handling and storage are critical for safety and experimental success.

Introduction
Triphenylaluminum (TPA) is a pyrophoric, white crystalline solid that is a valuable reagent in

organic and organometallic chemistry. It is commonly used as a Lewis acid, a catalyst

component for polymerization reactions, and a precursor for other organoaluminum

compounds.[1] TPA is highly reactive towards air and moisture, necessitating handling under

an inert atmosphere.[2][3] Solutions of triphenylaluminum are typically prepared in anhydrous,

aprotic organic solvents.

Physicochemical Properties and Solubility
Triphenylaluminum is soluble in a range of anhydrous organic solvents. The choice of solvent

can influence the reactivity and aggregation state of the TPA. In ether, it can form dimeric or

tetrameric structures, while in coordinating solvents like tetrahydrofuran (THF), it tends to exist

as a monomeric complex.[2]

Table 1: Physical Properties of Triphenylaluminum

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1628552?utm_src=pdf-interest
https://www.benchchem.com/product/b1628552
https://www.smolecule.com/products/s1939574
http://orgsyn.org/demo.aspx?prep=CV5P1116
https://www.smolecule.com/products/s1939574
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₈H₁₅Al

Molecular Weight 258.29 g/mol

Melting Point 229–232 °C[3]

Boiling Point 245 °C

Appearance White crystalline solid

Table 2: Solubility and Solution Properties of Triphenylaluminum

Solvent Concentration
Density of Solution
(at 25 °C)

Notes

Dibutyl ether 1 M (Commercial) 0.868 g/mL
Commercially

available solution.

Toluene Soluble Not specified
A common solvent for

TPA reactions.[2]

Xylene Soluble Not specified

Used as a solvent in

the synthesis of TPA.

[3]

Diethyl ether Soluble Not specified
Forms an etherate

complex with TPA.[3]

Tetrahydrofuran (THF) Soluble Not specified

Disrupts aggregation,

forming a monomeric

complex.[2]

Water
Insoluble, reacts

violently[2]
Not applicable

Hydrolyzes to form

aluminum hydroxide

and benzene.[2]

Note: Quantitative solubility data in many organic solvents is not readily available in the

literature. It is recommended to prepare solutions to the desired concentration and determine

the exact molarity experimentally.
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Experimental Protocols
3.1. Preparation of a Triphenylaluminum Solution from Solid

This protocol describes the preparation of a triphenylaluminum solution from its solid form. All

operations must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) using

Schlenk techniques or in a glovebox.[3]

Materials:

Triphenylaluminum (solid)

Anhydrous solvent (e.g., toluene, diethyl ether, THF)

Dry, nitrogen-flushed Schlenk flask with a magnetic stir bar

Septa and needles

Gas-tight syringe

Procedure:

Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.

In a glovebox or under a positive pressure of inert gas, weigh the desired amount of solid

triphenylaluminum into the Schlenk flask.

Seal the flask with a septum.

Using a cannula or a dry syringe, add the required volume of anhydrous solvent to the flask.

Stir the mixture at room temperature until the solid is completely dissolved.

The solution is now ready for use. It is recommended to determine the exact concentration

before use.

3.2. Determination of Triphenylaluminum Solution Concentration by Back-Titration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://orgsyn.org/demo.aspx?prep=CV5P1116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method involves the hydrolysis of an aliquot of the triphenylaluminum solution followed by

a complexometric back-titration of the resulting aluminum ions with EDTA and a standardized

zinc sulfate solution.

Materials:

Triphenylaluminum solution of unknown concentration

Standardized EDTA solution (e.g., 0.05 M)

Standardized zinc sulfate solution (e.g., 0.05 M)

Eriochrome black T indicator

Ammonia-ammonium chloride buffer (pH 10)

Deionized water

Isopropanol (reagent grade)

Burettes, pipettes, and conical flasks

Procedure:

Carefully quench a precisely measured aliquot (e.g., 1.00 mL) of the triphenylaluminum

solution by adding it to a flask containing an excess of isopropanol under an inert

atmosphere. This will hydrolyze the triphenylaluminum.

Once the initial vigorous reaction has subsided, slowly and carefully add deionized water to

ensure complete hydrolysis.

Add a known excess of the standardized EDTA solution to the flask.

Add the ammonia-ammonium chloride buffer to adjust the pH to approximately 10.

Add a few drops of the Eriochrome black T indicator. The solution should turn blue, indicating

an excess of EDTA.
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Titrate the excess EDTA with the standardized zinc sulfate solution until the color changes

from blue to purple.[4]

Record the volume of zinc sulfate solution used.

Calculate the moles of excess EDTA, and from this, the moles of EDTA that complexed with

the aluminum ions. This will give the moles of aluminum, and thus the concentration of the

original triphenylaluminum solution.

Storage and Stability
Triphenylaluminum solutions are highly sensitive to air and moisture and should be stored

under a positive pressure of an inert gas (nitrogen or argon) in a tightly sealed container,

preferably a Schlenk flask or a septum-sealed bottle.[2]

Table 3: Storage and Handling Recommendations

Parameter Recommendation

Atmosphere Inert gas (Nitrogen or Argon)

Temperature Cool, dry place, away from heat sources.

Container
Dry, airtight glass container (e.g., Schlenk flask,

septum-sealed bottle).

Shelf Life

Solutions should be used as fresh as possible.

The shelf life is dependent on the purity of the

solvent and the integrity of the seal. It is

recommended to re-standardize the solution if

stored for an extended period.

Incompatible Materials
Water, alcohols, and other protic solvents;

oxygen and air.

Degradation of triphenylaluminum solutions primarily occurs through reaction with trace

amounts of water or oxygen, leading to the formation of aluminum hydroxides, oxides, and

benzene.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.scribd.com/document/253314955/Determination-of-Aluminium-by-Back-Titration
https://www.smolecule.com/products/s1939574
https://www.smolecule.com/products/s1939574
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows

Start

Dry Glassware in Oven

Cool Under Inert Gas

Weigh Solid TPA in Glovebox/
Under Inert Atmosphere

Add Anhydrous Solvent via Syringe

Dissolve with Stirring

Determine Concentration

Store Under Inert Atmosphere

Solution Ready for Use

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1628552?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triphenylaluminum Solution

Inert Atmosphere
(Nitrogen/Argon)

Requires

Airtight Container
(Schlenk/Septum Bottle)

Requires

Cool, Dry Location

Requires

Exposure to Air/Oxygen

If exposed to

Exposure to Moisture/Protic Solvents

If exposed to

Maintains Stability Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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